Cas no 17978-27-7 (4-Bromo-3-(4-chlorophenyl)-1H-pyrazole)

• Product Name: 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole
• CAS No: 17978-27-7
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 2659032
• PubChem ID: 22031839
• Update Time: 2025-11-06

4-Bromo-3-(4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-(4-CHLOROPHENYL)-1H-PYRAZOLE
• 4-bromo-3-(4-chlorophenyl)pyrazolidine
• DUYIFLCOHJZQKG-UHFFFAOYSA-N
• AKOS010654615
• SCHEMBL3848746
• EN300-107832
• DB-123353
• AKOS016908730
• Z1416203172
• 17978-27-7
• 4-bromo-5-(4-chlorophenyl)-1H-pyrazole
• 830-639-8
• 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole

• Inchi： 1S/C9H6BrClN2/c10-8-5-12-13-9(8)6-1-3-7(11)4-2-6/h1-5H,(H,12,13)
• InChI Key： DUYIFLCOHJZQKG-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 255.94029g/mol
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole

Introduction to 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole (CAS No. 17978-27-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Bromo-3-(4-chlorophenyl)-1H-pyrazole (CAS No. 17978-27-7) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for further derivatization and drug development.

The structural features of 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole contribute to its unique chemical properties. The bromine atom at the 4-position and the chlorophenyl group at the 3-position introduce electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in synthetic organic chemistry. These reactions allow for the introduction of additional functional groups, enabling the creation of novel analogs with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole has emerged as a promising lead compound in this endeavor due to its ability to modulate enzyme activity and interfere with disease-related signaling pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases, which are overexpressed in various cancers. The bromine substituent, in particular, has been found to enhance binding affinity through halogen bonding interactions with protein targets.

One of the most compelling aspects of 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop new therapeutic agents with improved pharmacokinetic profiles and reduced side effects. The chlorophenyl group at the 3-position provides a hydrophobic moiety that can enhance membrane permeability, while the bromine atom allows for further functionalization via palladium-catalyzed cross-coupling reactions. These attributes make it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The synthetic utility of 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole has also been explored in various synthetic protocols. For example, it can be used as a precursor in Suzuki-Miyaura cross-coupling reactions to introduce aryl groups at different positions on the pyrazole ring. Additionally, it serves as a substrate for Buchwald-Hartwig amination reactions, enabling the attachment of nitrogen-containing heterocycles. These synthetic strategies have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns.

Recent advances in computational chemistry have further enhanced the understanding of 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to pockets on enzymes such as tyrosine kinases with high affinity. These insights have guided the design of more potent derivatives by strategically modifying key pharmacophoric elements within the pyrazole core. The integration of experimental data with computational predictions has accelerated the discovery process and led to several promising candidates entering clinical trials.

The pharmacological potential of 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole extends beyond oncology. Emerging research suggests that it may have applications in treating neurological disorders by modulating neurotransmitter receptors. The ability of halogenated pyrazoles to interact with transmembrane proteins has opened new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain derivatives exhibit neuroprotective effects without significant toxicity, highlighting their therapeutic promise.

In conclusion, 4-Bromo-3-(4-chlorophenyl)-1H-pyrazole (CAS No. 17978-27-7) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, combined with its synthetic versatility and biological activity, make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.